Cas no 651326-27-1 (Benzonitrile, 4-(2-iodo-1H-imidazol-1-yl)-)

• Product Name: Benzonitrile, 4-(2-iodo-1H-imidazol-1-yl)-
• CAS No: 651326-27-1
• MF: C₁₀H₆IN₃
• MW: 295.079213619232
• CID: 405674
• PubChem ID: 71376858
• Update Time: 2025-04-19

Benzonitrile, 4-(2-iodo-1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2-iodo-1H-imidazol-1-yl)-
• 4-(2-iodoimidazol-1-yl)benzonitrile
• 4-(2-iodo-1H-imidazol-1-yl)benzonitrile
• DTXSID00799528
• 651326-27-1

• Inchi： 1S/C10H6IN3/c11-10-13-5-6-14(10)9-3-1-8(7-12)2-4-9/h1-6H
• InChI Key： ZUYSESICNCDWRR-UHFFFAOYSA-N
• SMILES： IC1=NC=CN1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 294.96028
• Monoisotopic Mass: 294.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.61